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Compound of Interest

Compound Name: Levo Mepromazine-d3

Cat. No.: B15554923

Get Quote

A comprehensive review of the existing scientific literature reveals a significant gap in the

specific pharmacokinetic data for Levo Mepromazine-d3. This deuterated form of Levo

Mepromazine is consistently referenced as a tool for bioanalytical assays, primarily serving as

an internal standard for the accurate quantification of Levo Mepromazine in biological matrices.

Its utility in this context suggests that its physicochemical properties and, by extension, its

pharmacokinetic profile, are nearly identical to the non-deuterated parent compound. However,

dedicated studies detailing the absorption, distribution, metabolism, and excretion (ADME) of

Levo Mepromazine-d3 are not publicly available.

This guide, therefore, focuses on the well-documented pharmacokinetics of Levo

Mepromazine, providing a thorough overview for researchers, scientists, and drug development

professionals. The information presented here is extrapolated to be largely representative of

Levo Mepromazine-d3, with the understanding that subtle isotopic effects on metabolism may

exist but have not been formally investigated.
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The following table summarizes the key pharmacokinetic parameters of Levo Mepromazine,

compiled from various clinical studies. It is important to note the significant inter-individual

variability in these values.

Parameter Value Reference

Bioavailability (Oral) ~50-60% [1]

Time to Peak Plasma

Concentration (Tmax)

1-3 hours (Oral), 0.5-1.5 hours

(IM)
[2]

Half-life (t1/2) 15-78 hours [3][4]

Volume of Distribution (Vd) 0.3-0.7 L/kg [5]

Protein Binding ~90% [5]

Metabolism
Extensively hepatic, primarily

by CYP3A4
[5]

Elimination

Primarily as metabolites in

urine and feces; <1% as

unchanged drug

[1]

Experimental Protocols
Detailed methodologies for key experiments cited in the literature for Levo Mepromazine are

outlined below. These protocols provide a framework for designing future studies, including

those that might investigate Levo Mepromazine-d3.

Bioavailability and Pharmacokinetic Study in Psychiatric
Patients

Study Design: Repeated administration of Levo Mepromazine tablets or syrup to psychiatric

patients.[3][4]

Subjects: 8 psychiatric patients.[3][4]

Drug Administration: Repeated oral doses of Levo Mepromazine tablets or syrup.[3][4]
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Sample Collection: Plasma samples were collected at various time points after drug

administration.[3][4]

Analytical Method: Plasma levels of Levo Mepromazine and its sulfoxide metabolite were

measured using a validated chromatographic method.[3][4]

Metabolism Study in Healthy Volunteers
Study Design: Single-dose administration to healthy male volunteers.[6]

Subjects: Healthy male volunteers.[6]

Drug Administration: A single 50 or 100 mg oral dose of Levo Mepromazine.[6]

Sample Collection: Urine samples were collected for 24 hours.[6]

Analytical Method: Urine samples were treated with β-glucuronidase, purified by solid-phase

extraction, and analyzed by gas chromatography-mass spectrometry (GC-MS) to identify

metabolites.[6]

Visualizations
The following diagrams illustrate key pathways and workflows related to the pharmacokinetics

of Levo Mepromazine.
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Experimental Workflow for Levo Mepromazine Pharmacokinetic Analysis
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Caption: Experimental workflow for pharmacokinetic analysis.
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Metabolic Pathway of Levo Mepromazine

Phase I Metabolism (CYP450)
Metabolites

Phase II Metabolism

Levo Mepromazine

Sulfoxidation

CYP3A4

N-DemethylationCYP3A4

Hydroxylation

Levomepromazine
Sulfoxide

N-desmethyl
Levomepromazine

Hydroxylated
Metabolites

Excretion
(Urine and Feces)

Glucuronidation

Click to download full resolution via product page

Caption: Metabolic pathway of Levo Mepromazine.

Conclusion
While a dedicated and in-depth pharmacokinetic guide for Levo Mepromazine-d3 cannot be

constructed from the currently available scientific literature, the extensive data on Levo

Mepromazine provides a robust foundation for understanding its behavior in biological systems.

The primary role of Levo Mepromazine-d3 as an internal standard in bioanalytical methods

underscores its similarity to the parent compound. Future research is warranted to elucidate

any potential kinetic isotope effects that may differentiate the pharmacokinetic profile of the

deuterated form from its non-deuterated counterpart. Such studies would be invaluable for the

drug development community and would allow for a more complete understanding of this

important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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